3-(4-methoxyphenyl)-N-(6-methoxy-3-pyridinyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(6-methoxypyridin-3-yl)propanamide
• InChI: InChI=1S/C16H18N2O3/c1-20-14-7-3-12(4-8-14)5-9-15(19)18-13-6-10-16(21-2)17-11-13/h3-4,6-8,10-11H,5,9H2,1-2H3,(H,18,19)
• InChI Key: BLIMNBGSOIMXFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CN=C(C=C2)OC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

Research into compounds with methoxyphenyl and methoxypyridinyl groups often focuses on their synthesis, structural characterization, and potential applications due to their interesting chemical and physical properties. These compounds are studied for their potential in various fields, including pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of compounds similar to "3-(4-methoxyphenyl)-N-(6-methoxy-3-pyridinyl)propanamide" involves complex organic synthesis routes, including cross-coupling reactions and deprotonation steps to introduce the methoxyphenyl and methoxypyridinyl groups into the propanamide backbone (Rebstock et al., 2003).

Molecular Structure Analysis

Crystallography studies provide insights into the molecular structure of related compounds, highlighting the importance of intermolecular interactions, such as hydrogen bonding, in determining the supramolecular assembly and stability of these molecules (Wang & He, 2011).

Chemical Reactions and Properties

Compounds with methoxyphenyl and methoxypyridinyl groups participate in various chemical reactions, including lithiation and cyclization, which are crucial for modifying their structure and enhancing their properties (Rebstock et al., 2003).